Cas no 1261943-13-8 (2-chloro-5-(4-chloro-2-methylphenyl)phenol)

• Product Name: 2-chloro-5-(4-chloro-2-methylphenyl)phenol
• CAS No: 1261943-13-8
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• MDL: MFCD18315621
• CID: 1219268
• PubChem ID: 53221357
• Update Time: 2025-08-03

2-chloro-5-(4-chloro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-chloro-2-methylphenyl)phenol
• DTXSID20686007
• 1261943-13-8
• 4,4'-Dichloro-2'-methyl[1,1'-biphenyl]-3-ol
• 2-Chloro-5-(4-chloro-2-methylphenyl)phenol, 95%
• MFCD18315621

• MDL： MFCD18315621
• Inchi： 1S/C13H10Cl2O/c1-8-6-10(14)3-4-11(8)9-2-5-12(15)13(16)7-9/h2-7,16H,1H3
• InChI Key： SQRHVVWLEJHENY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=CC(=C(C=1)O)Cl

Computed Properties

• Exact Mass: 252.0108703g/mol
• Monoisotopic Mass: 252.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-5-(4-chloro-2-methylphenyl)phenol

Professional Introduction to 2-chloro-5-(4-chloro-2-methylphenyl)phenol (CAS No. 1261943-13-8)

2-chloro-5-(4-chloro-2-methylphenyl)phenol, identified by the Chemical Abstracts Service registry number CAS No. 1261943-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of chlorinated aromatic phenols, a category known for its diverse applications in synthetic chemistry and drug development. The structural features of 2-chloro-5-(4-chloro-2-methylphenyl)phenol, particularly the presence of multiple chlorine substituents and a phenolic hydroxyl group, make it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of this compound consists of a central benzene ring substituted at the 2-position with a chlorine atom and at the 5-position with a phenyl group that is further chlorinated at the 4-position and methylated at the 2-position. This particular arrangement of functional groups imparts unique reactivity, making it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. The dual presence of chlorine atoms enhances electrophilic aromatic substitution reactions, while the phenolic hydroxyl group provides opportunities for further derivatization through esterification, etherification, or metal coordination.

In recent years, 2-chloro-5-(4-chloro-2-methylphenyl)phenol has been explored in several cutting-edge research areas within pharmaceutical chemistry. One notable application lies in the synthesis of anticancer agents. The halogenated aromatic system is frequently employed in the development of small-molecule inhibitors targeting kinases and other critical enzymes involved in tumor proliferation. Preclinical studies have suggested that derivatives of this compound exhibit promising inhibitory activity against certain oncogenic pathways, making it a subject of intense interest for oncologists and drug developers.

Another emerging field where 2-chloro-5-(4-chloro-2-methylphenyl)phenol has found utility is in antimicrobial research. The increasing prevalence of drug-resistant bacteria and fungi has spurred efforts to discover novel antimicrobial compounds with unique mechanisms of action. The structural motif of this compound has been shown to interfere with microbial cell wall synthesis and DNA replication, offering potential as an alternative therapeutic strategy against resistant strains. Researchers have reported preliminary findings indicating that certain analogs derived from CAS No. 1261943-13-8 demonstrate significant efficacy against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA).

The agrochemical industry has also recognized the significance of 2-chloro-5-(4-chloro-2-methylphenyl)phenol as a precursor for developing advanced pesticides and herbicides. Its ability to undergo cross-coupling reactions with various nucleophiles allows for the creation of novel compounds with enhanced bioactivity against pests while maintaining environmental safety profiles. Recent advancements in green chemistry have prompted investigations into synthesizing this compound using catalytic methods that minimize waste and energy consumption, aligning with global sustainability goals.

From a synthetic chemistry perspective, CAS No. 1261943-13-8 serves as an excellent scaffold for exploring new reaction pathways and methodologies. Its reactivity profile has been leveraged in palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or vinyl groups at specific positions, thereby expanding its utility in library synthesis programs. Additionally, the compound’s stability under various reaction conditions makes it suitable for large-scale preparations required for industrial applications.

The pharmacokinetic properties of derivatives derived from 2-chloro-5-(4-chloro-2-methylphenyl)phenol are also under active investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to enhance their clinical efficacy. Computational modeling techniques have been employed to predict how structural modifications will influence pharmacokinetic behavior, enabling rational design of next-generation candidates.

In conclusion, 2-chloro-5-(4-chloro-2-methylphenyl)phenol (CAS No. 1261943-13-8) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative solutions to global health challenges. As scientific understanding progresses, it is anticipated that this compound will continue to play a pivotal role in advancing both academic research and industrial applications.